1-(5-Methoxy-1,3-benzothiazol-2-yl)azetidine-3-carboxylic acid

• IUPAC Name: 1-(5-methoxy-1,3-benzothiazol-2-yl)azetidine-3-carboxylic acid
• InChI: InChI=1S/C12H12N2O3S/c1-17-8-2-3-10-9(4-8)13-12(18-10)14-5-7(6-14)11(15)16/h2-4,7H,5-6H2,1H3,(H,15,16)
• InChI Key: QZBWYWGYUBGYTA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)SC(=N2)N3CC(C3)C(=O)O
• Molecular Formula: C12H12N2O3S
• Molecular Weight: 264.30 g/mol

Description

1-(5-Methoxy-1,3-benzothiazol-2-yl)azetidine-3-carboxylic acid is a chemical compound with the molecular formula C12H12N2O3S. It is available for purchase from various chemical suppliers.

Molecular Structure Analysis

The InChI code for this compound is 1S/C12H12N2O3S/c1-17-8-2-3-9-10 (4-8)18-12 (13-9)14-5-7 (6-14)11 (15)16/h2-4,7H,5-6H2,1H3, (H,15,16). This code provides a standard way to encode the compound’s molecular structure.

Physical And Chemical Properties Analysis

The molecular weight of this compound is 264.3 g/mol. Other physical and chemical properties such as its density, melting point, and boiling point are not available in the search results.

Scientific Research Applications

• Synthesis and Antimicrobial Activity

  • Various derivatives of 1-(5-Methoxy-1,3-benzothiazol-2-yl)azetidine-3-carboxylic acid have been synthesized for their potential antimicrobial properties. For example, Patel, Agravat, and Shaikh (2011) synthesized new pyridine derivatives using 2-amino substituted benzothiazoles and 2-chloropyridine-3-carboxylic acid, which displayed variable antimicrobial activity against bacteria and fungi (Patel, Agravat, & Shaikh, 2011).
  • In a similar context, Alborz et al. (2018) synthesized novel benzothiazole-substituted β-lactam hybrids starting from (benzo[d]thiazol-2-yl)phenol. These compounds showed moderate antimicrobial activities and potential as medicine due to their hemolytic activity and mammalian cell toxicity survey (Alborz et al., 2018).

• Synthesis of Novel Heterocyclic Compounds

  • The molecule has been used in the synthesis of various novel heterocyclic compounds. For instance, Zeng et al. (2018) utilized related compounds in the synthesis of Spiro[Pyrrolo[2,1-b][1,3]Benzothiazole-3,2′-[1,3]Thiazolo[3,2-a] Pyrimidine] via cycloaddition reactions (Zeng, Ren, Fu, & Li, 2018).
  • Another study by Mistry and Desai (2006) involved the microwave-assisted synthesis of nitrogen and sulfur-containing heterocyclic compounds, where derivatives of benzothiazoles played a significant role (Mistry & Desai, 2006).

• Potential in Antitumor Activity

  • The derivatives of this compound have been explored for their potential antitumor activities. Potkin et al. (2014) synthesized isoxazolyl- and isothiazolylcarbamides which exhibited antitumor activity and increased the effect of cytostatic drugs used in medical practice (Potkin et al., 2014).

• Analgesic and Anti-Inflammatory Properties

  • Studies have also been conducted to explore the analgesic and anti-inflammatory properties of related compounds. Muchowski et al. (1985) synthesized 5-aroyl-1,2-dihydro-3H-pyrrolo[1,2-a]pyrrole-1-carboxylic acids, showing promising results in analgesic and anti-inflammatory activities (Muchowski et al., 1985).